Cas no 291775-53-6 ((1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid)
(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid is a chiral bicyclic compound featuring a rigid norbornane scaffold with a Boc-protected amine and a carboxylic acid functional group. Its stereochemically defined structure makes it a valuable intermediate in asymmetric synthesis, particularly for the preparation of constrained peptidomimetics and bioactive molecules. The tert-butoxycarbonyl (Boc) group enhances stability during synthetic manipulations, while the carboxylic acid moiety allows for further derivatization. The compound’s conformational rigidity is advantageous in medicinal chemistry for designing ligands with precise spatial orientation. High enantiomeric purity and well-defined reactivity contribute to its utility in pharmaceutical research and fine chemical synthesis.
291775-53-6 structure
Product Name:(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
CAS No:291775-53-6
MF:C12H19NO4
MW:241.28356385231
MDL:MFCD11656159
CID:249096
PubChem ID:69804458
Update Time:2025-06-07
(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2-(1,1-dimethylethyl) ester, (1S,3R,4R)-
- (1S,3R,4S)-2-(TERT-BUTOXYCARBONYL)-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID
- (3R)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- (1S,3R,4R)-N-tert-butoxycarbonyl-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- exo-2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid 2-(1,1-dimethylethyl) ester
- (1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- 291775-53-6
- SCHEMBL6504447
- 2-azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1s,3r,4r)-
- (1S,3R,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- AMY34351
- J-017423
- IFAMSTPTNRJBRG-HRDYMLBCSA-N
- W14572
- (1S,3R,4R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- (1S,3R,4R)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- 486415-32-1
- MFCD11656159
- (1S, 3R, 4R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- Rel-(1s,3s,4r)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylicacid
- AKOS025396215
- Rel-(1s,3s,4r)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- P11187
- CS-0011850
- W14521
- A876513
- (3R)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- Racemic-(1S,3R,4R)-2-(Tert-Butoxycarbonyl)-2-Azabicyclo[2.2.1]Heptane-3-Carboxylic Acid
- AC-29002
- (1R,3S,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo-[2.2.1]heptane-3-carboxylic acid
- (1S,3R,4R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- (1s,3r,4r)-2-((tert-butoxy)carbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- AS-50822
-
- MDL: MFCD11656159
- Inchi: 1S/C12H19NO4/c1-12(2,3)17-11(16)13-8-5-4-7(6-8)9(13)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8+,9-/m1/s1
- InChI Key: IFAMSTPTNRJBRG-HRDYMLBCSA-N
- SMILES: O(C(C)(C)C)C(N1[C@@H](C(=O)O)[C@@H]2CC[C@H]1C2)=O
Computed Properties
- Exact Mass: 241.13100
- Monoisotopic Mass: 241.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Melting Point: 148-153 °C
- PSA: 66.84000
- LogP: 1.79690
(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38-50
- Safety Instruction: 36/37/39-61
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38; R50
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM294682-1g |
(1S,3R,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
291775-53-6 | 95% | 1g |
$565 | 2021-06-15 | |
| TRC | B614483-10mg |
(3r)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid |
291775-53-6 | 10mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B614483-50mg |
(3r)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid |
291775-53-6 | 50mg |
$ 873.00 | 2023-04-18 | ||
| TRC | B614483-100mg |
(3r)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid |
291775-53-6 | 100mg |
$ 1556.00 | 2023-04-18 | ||
| Chemenu | CM294682-1g |
(1S,3R,4R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
291775-53-6 | 95%+ | 1g |
$*** | 2023-03-29 | |
| abcr | AB458258-500 mg |
(1S,3R,4R)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid; . |
291775-53-6 | 500MG |
€592.10 | 2023-07-18 | ||
| abcr | AB458258-1 g |
(1S,3R,4R)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid; . |
291775-53-6 | 1g |
€867.50 | 2023-07-18 | ||
| eNovation Chemicals LLC | D572771-500MG |
(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
291775-53-6 | 97% | 500mg |
$400 | 2024-07-21 | |
| eNovation Chemicals LLC | D572771-1G |
(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
291775-53-6 | 97% | 1g |
$600 | 2024-07-21 | |
| eNovation Chemicals LLC | D572771-5G |
(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
291775-53-6 | 97% | 5g |
$1805 | 2024-07-21 |
(1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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